Piperazine Piperazine Piperazine is a cyclic organic compound possessing two nitrogen atoms in opposite positions within a 6-member heterocyclic ring that serves as a backbone for piperazine derivatives and acts as a gamma-amino-butyric acid (GABA) receptor agonist in nematodes, with potential anti-helminthic activity. Upon administration, piperazine binds to the GABA inhibitory receptors in susceptible nematodes, thereby inducing chloride channel opening and hyperpolarization. This results in paralysis of the worm musculature and allows normal peristalsis to dislodge the worm from the intestinal lumen, which causes the worm to be expelled from the body. Unlike vertebrates where GABA is restricted to the central nervous system (CNS), the GABA receptors in helminths are also expressed in the peripheral nervous system.
Piperazine, also known as diethylenediamine or vermizine, belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member heterocyclic with two nitrogen atoms at positions 1 and 4, as well as four carbon atoms. Piperazine is a drug which is used as alternative treatment for ascariasis caused by ascaris lumbricoides (roundworm) and enterobiasis (oxyuriasis) caused by enterobius vermicularis (pinworm). it is also used to treat partial intestinal obstruction by the common roundworm, a condition primarily occurring in children. Piperazine is soluble (in water) and a very strong basic compound (based on its pKa). Piperazine has been detected in multiple biofluids, such as urine and blood. Piperazine has an ammoniacal taste.
Piperazine is an azacycloalkane that consists of a six-membered ring containing two nitrogen atoms at opposite positions. It has a role as an anthelminthic drug. It is a saturated organic heteromonocyclic parent, an azacycloalkane and a member of piperazines. It is a conjugate base of a piperazinium(2+).
Brand Name: Vulcanchem
CAS No.: 110-85-0
VCID: VC0539733
InChI: InChI=1S/C4H10N2/c1-2-6-4-3-5-1/h5-6H,1-4H2
SMILES: C1CNCCN1
Molecular Formula: C4H10N2
Molecular Weight: 86.14 g/mol

Piperazine

CAS No.: 110-85-0

Inhibitors

VCID: VC0539733

Molecular Formula: C4H10N2

Molecular Weight: 86.14 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Piperazine - 110-85-0

CAS No. 110-85-0
Product Name Piperazine
Molecular Formula C4H10N2
Molecular Weight 86.14 g/mol
IUPAC Name piperazine
Standard InChI InChI=1S/C4H10N2/c1-2-6-4-3-5-1/h5-6H,1-4H2
Standard InChIKey GLUUGHFHXGJENI-UHFFFAOYSA-N
SMILES C1CNCCN1
Canonical SMILES C1CNCCN1
Appearance Solid powder
Boiling Point 295 °F at 760 mm Hg (NTP, 1992)
146 °C
146.0 °C
Colorform Plates or leaflets from ethanol
WHITE TO SLIGHTLY OFF-WHITE LUMPS OR FLAKES
Colorless, transparent, needle-like crystals
Density 1.1 at 68 °F (NTP, 1992)
1.1 g/cu cm
1.1 g/cm³
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1
Flash Point 190 °F (NTP, 1992)
107 °C (Cleveland Open Cup)
65 °C
Melting Point 223 °F (NTP, 1992)
106 °C
106°C
Physical Description Needle-like white or colorless crystals. Shipped as a solid or suspended in a liquid medium. Very corrosive to skin, eyes and mucous membranes. Solid turns dark when exposed to light. Flash point 190°F. Used as a corrosion inhibitor and as an insecticide.
DryPowder; Liquid; OtherSolid, Liquid
Solid
HYGROSCOPIC COLOURLESS CRYSTALS OR WHITE FLAKES WITH PUNGENT ODOUR.
Colourless to yellow solid; Salty taste
Description Piperazine is a cyclic organic compound possessing two nitrogen atoms in opposite positions within a 6-member heterocyclic ring that serves as a backbone for piperazine derivatives and acts as a gamma-amino-butyric acid (GABA) receptor agonist in nematodes, with potential anti-helminthic activity. Upon administration, piperazine binds to the GABA inhibitory receptors in susceptible nematodes, thereby inducing chloride channel opening and hyperpolarization. This results in paralysis of the worm musculature and allows normal peristalsis to dislodge the worm from the intestinal lumen, which causes the worm to be expelled from the body. Unlike vertebrates where GABA is restricted to the central nervous system (CNS), the GABA receptors in helminths are also expressed in the peripheral nervous system.
Piperazine, also known as diethylenediamine or vermizine, belongs to the class of organic compounds known as piperazines. Piperazines are compounds containing a piperazine ring, which is a saturated aliphatic six-member heterocyclic with two nitrogen atoms at positions 1 and 4, as well as four carbon atoms. Piperazine is a drug which is used as alternative treatment for ascariasis caused by ascaris lumbricoides (roundworm) and enterobiasis (oxyuriasis) caused by enterobius vermicularis (pinworm). it is also used to treat partial intestinal obstruction by the common roundworm, a condition primarily occurring in children. Piperazine is soluble (in water) and a very strong basic compound (based on its pKa). Piperazine has been detected in multiple biofluids, such as urine and blood. Piperazine has an ammoniacal taste.
Piperazine is an azacycloalkane that consists of a six-membered ring containing two nitrogen atoms at opposite positions. It has a role as an anthelminthic drug. It is a saturated organic heteromonocyclic parent, an azacycloalkane and a member of piperazines. It is a conjugate base of a piperazinium(2+).
Purity >98% (or refer to the Certificate of Analysis)
Related CAS 14007-05-7 (unspecified hydrobromide)
142-63-2 (hexahydrate)
142-64-3 (di-hydrochloride)
14538-56-8 (phosphate[1:1])
16832-43-2 (unspecified hydrate)
1951-97-9 (unspecified phosphate)
3597-26-0 (unspecified sulfate)
6094-40-2 (unspecified hydrochloride)
7542-23-6 (mono-hydrochloride)
8057-14-5 (unspecified salt)
Shelf Life Stable at temperatures to 270 °C and in neutral or acid media /Piperazine hydrochloride/
Stability of piperazine can be accomplished by use of its simple salts, /including hydrochloride/, which are more stable than the piperazine base. /Piperazine hydrochloride/
Solubility Very soluble (NTP, 1992)
1000000 mg/L (at 25 °C)
11.61 M
Freely soluble in glycerol, glycols; one gram dissolves in 2 ml of 95% alcohol. Insoluble in ether.
Very soluble in chloroform.
Readily soluble in methanol, but only slightly soluble in benzene and heptane.
Freely soluble in water.
3.71e+02 g/L
Solubility in water, g/100ml at 20 °C: 15
Soluble in water
Soluble (in ethanol)
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms 1,4 Diazacyclohexane
1,4 Piperazine
1,4-Diazacyclohexane
1,4-piperazine
piperazine
piperazine diacetate
piperazine dihydrochloride
piperazine hexahydrate
piperazine hydrate
piperazine hydrobromide
piperazine hydrochloride
piperazine monohydrochloride
piperazine phosphate
piperazine phosphate (1:1)
Piperazine Phosphate Anhydrous
piperazine salt
piperazine sulfate
Piperazine Tartrate
piperazine tartrate (1:1), (R-(R*,R*))-isomer
piperazine tartrate, (R-(R*,R*))-isomer
piperazinium oleate
Pripsen
Vapor Density 3 (NTP, 1992) (Relative to Air)
3.0 (air = 1)
Relative vapor density (air = 1): 3
Vapor Pressure 0.16 mmHg
0.16 mm Hg at 20 °C
Vapor pressure, Pa at 20 °C: 21
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PubChem Compound 4837
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